3-(4-Tert-butylphenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C21H20N4O2S
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-6-(2,3-dihydro-1,4-benzodioxin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H20N4O2S/c1-21(2,3)14-10-8-13(9-11-14)18-22-23-20-25(18)24-19(28-20)17-12-26-15-6-4-5-7-16(15)27-17/h4-11,17H,12H2,1-3H3
• InChI Key: KCIINISVKAZGCK-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4COC5=CC=CC=C5O4

Description

3-(4-Tert-butylphenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of triazolothiadiazoles and has shown promising results in various studies related to drug discovery and development.

Mechanism of Action

The mechanism of action of 3-(4-Tert-butylphenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the inhibition of certain enzymes and signaling pathways that are involved in the progression of various diseases. This compound has been shown to inhibit the activity of certain kinases and phosphatases that are involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(4-Tert-butylphenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been extensively studied in various in vitro and in vivo models. This compound has been shown to induce apoptosis in cancer cells, reduce inflammation, and improve insulin sensitivity in diabetic models.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(4-Tert-butylphenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its high potency and selectivity towards certain enzymes and signaling pathways. However, the limitations of this compound include its low solubility and stability, which may affect its efficacy in certain experimental conditions.

Future Directions

There are several future directions for the research on 3-(4-Tert-butylphenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. These include the development of more efficient and stable synthesis methods, the evaluation of its efficacy in different disease models, and the identification of its potential side effects and toxicity. Additionally, the use of this compound in combination with other therapeutic agents may also be explored to enhance its therapeutic potential.

Synthesis Methods

The synthesis of 3-(4-Tert-butylphenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid with thiosemicarbazide and 4-tert-butylphenacyl bromide in the presence of triethylamine. The reaction is carried out in a solvent mixture of ethanol and water at an elevated temperature, and the product is obtained after purification using column chromatography.

Scientific Research Applications

The potential therapeutic applications of 3-(4-Tert-butylphenyl)-6-(2,3-dihydro-1,4-benzodioxin-2-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole have been extensively studied in the field of drug discovery and development. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and diabetes.